
EMIM-BF4 density viscosity temperature
dependence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethyl-3-methylimidazolium tetrafluoroborate

CAS No.: 143314-16-3

Cat. No.: S610950

Get Quote

Density and Viscosity Data

The tables below summarize key experimental data for EMIM-BF4 and its binary mixtures.

Table 1: Density of EMIM-BF4 and its binary mixtures with deionized water (293 K to 333 K) [1]

Mass Fraction of EMIM-BF4 Temperature Density (g/cm³)

100% (Pure) 293 K (20°C) 1.282

20% 293 K to 333 K Decreases linearly with temperature

15% 293 K to 333 K Decreases linearly with temperature

10% 293 K to 333 K Decreases linearly with temperature

5% 293 K to 333 K Decreases linearly with temperature (lowest density)

Table 2: Viscosity data for EMIM-BF4 mixtures
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Mixture Composition
Temperature
Range

Viscosity Notes

Pure EMIM-BF4 [1] 298 K (25°C) 25.2 mPa·s -

EMIM-BF4 + Organic
Solvents [2]

303.15 K to
333.15 K

Negative viscosity
deviation observed

Mixtures with DMAC,
DMF, DMSO

Experimental Protocols

The following methodologies detail how the density and viscosity data for EMIM-BF4 were obtained.

Density Measurement (for aqueous mixtures) [1]

Equipment: Biolin Sigma 701 Forced Tensiometer with Density Probe.
Procedure:

Prepare binary mixtures of EMIM-BF4 and deionized water at specific mass fractions (e.g., 5%,
10%, 15%, 20%) using a high-frequency ultrasonicator and stir for 30 minutes.

Store the prepared mixtures in tightly sealed centrifuge tubes to prevent moisture absorption.
Measure density across a temperature range (e.g., 293 K to 333 K).

Data Reliability: The density probe has a resolution of 0.0001 g/cm³.

Viscosity Measurement (for aqueous mixtures) [1]

Equipment: Brookfield DV2T Touch Screen Viscometer.
Procedure:

Load the sample into the viscometer.
Measure viscosity at controlled temperatures from 25°C to 90°C.

The instrument's speed range is 0.1 to 200 RPM, with an accuracy of ±1% of its full-scale
range.

Density and Viscosity Measurement (for mixtures with organic
solvents) [2]
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Density: Measured using a vibrating-tube digital density meter.

Viscosity: Measured using a capillary viscometer.
Conditions: Measurements were performed at atmospheric pressure across a temperature range of

303.15 K to 333.15 K.

Data Trends and Workflow

The diagram below illustrates the general experimental workflow and the key relationships between

variables that influence the density and viscosity of EMIM-BF4 mixtures.
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Experimental workflow for measuring EMIM-BF4 properties and key findings.

Key Insights for Researchers

General Trends: For EMIM-BF4 aqueous mixtures, density decreases almost linearly with
increasing temperature [1]. Similarly, viscosity typically decreases as temperature rises.
Mixture Packing: The negative values for excess molar volume (Vᴱ) in mixtures with organic solvents

like DMAC, DMF, and DMSO indicate more efficient molecular packing and weakened ion
interactions in the mixture compared to the pure substances [2].

Data Gaps: Note that while density data for aqueous mixtures is available, comprehensive viscosity
values for the EMIM-BF4/water system across the same temperature and concentration ranges were

not fully detailed in the search results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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